Cas no 1804850-66-5 (Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate
• CAS No: 1804850-66-5
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5011152
• Update Time: 2025-05-27

Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate

• Inchi： 1S/C13H13F2NO2/c1-3-10-9(7-16)5-8(13(17)18-4-2)6-11(10)12(14)15/h5-6,12H,3-4H2,1-2H3
• InChI Key： DGCVALTYMJYXII-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=C(C#N)C=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate

Comprehensive Overview of Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate (CAS No. 1804850-66-5)

Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate (CAS No. 1804850-66-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its cyano and difluoromethyl functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity.

The compound's molecular structure, featuring an ethyl benzoate backbone, is optimized for stability and reactivity. The presence of the difluoromethyl group enhances its lipophilicity, which is critical for bioavailability in drug design. Meanwhile, the cyano group offers a reactive site for further functionalization, making it a versatile building block in organic synthesis. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient pathways to reduce waste and energy consumption.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate has surged, driven by their applications in pharmaceuticals and agrochemicals. Fluorine incorporation often improves metabolic stability and binding affinity, a key focus in drug discovery. This compound's CAS No. 1804850-66-5 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, the compound's ethyl ester moiety facilitates easy hydrolysis or transesterification, enabling diverse downstream modifications. This flexibility is particularly valuable in parallel synthesis and combinatorial chemistry, where rapid iteration of molecular scaffolds is essential. Additionally, its difluoromethyl group is a sought-after feature in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike traditional halogenated analogs, difluoromethyl-containing compounds often exhibit improved biodegradability, addressing concerns about persistent organic pollutants (POPs). This aligns with the EPA's guidelines and the European Chemicals Agency (ECHA) regulations, making it a preferable choice for sustainable industrial applications.

In the context of AI-driven drug discovery, Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate is a candidate for virtual screening due to its balanced physicochemical properties. Computational tools like molecular docking and QSAR modeling leverage its structural features to predict bioactivity, reducing experimental costs. This synergy between computational chemistry and experimental validation underscores its modern relevance.

Looking ahead, the compound's potential extends to material science, where fluorinated aromatics are used in liquid crystals and organic electronics. Its cyano group could also enable applications in coordination polymers or metal-organic frameworks (MOFs), highlighting its interdisciplinary appeal. As research progresses, CAS No. 1804850-66-5 is poised to remain a focal point in innovation.

To summarize, Ethyl 3-cyano-5-difluoromethyl-4-ethylbenzoate represents a convergence of synthetic utility, environmental compatibility, and multidisciplinary applicability. Its role in advancing drug discovery, agrochemical development, and material engineering ensures its continued prominence in scientific literature and industrial workflows.